Cas no 155134-26-2 (1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester)
155134-26-2 structure
Product Name:1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester
CAS No:155134-26-2
MF:C17H15NO2
MW:265.306504487991
CID:1331074
PubChem ID:952042
Update Time:2025-04-20
1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester
- methyl 1-benzylindole-3-carboxylate
- 1-BENZYL-1H-INDOLE-3-CARBOXYLIC ACID METHYL ESTER
- 1-benzylindole-3-carboxylic acid methyl ester
- methyl 1-benzyl-1H-indole-3-carboxylate
- Methyl 1-benzyl-3-indolecarboxylate
- methyl N-benzylindole-3-carboxylate
- DTXSID20359209
- SCHEMBL2430574
- 155134-26-2
- IDQMIKZRJYUQAP-UHFFFAOYSA-N
- CHEMBL4638829
-
- Inchi: 1S/C17H15NO2/c1-20-17(19)15-12-18(11-13-7-3-2-4-8-13)16-10-6-5-9-14(15)16/h2-10,12H,11H2,1H3
- InChI Key: IDQMIKZRJYUQAP-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CN(CC2C=CC=CC=2)C2C=CC=CC=21)=O
Computed Properties
- Exact Mass: 265.11000
- Monoisotopic Mass: 265.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 31.2Ų
Experimental Properties
- PSA: 31.23000
- LogP: 3.47620
1H-Indole-3-carboxylic acid, 1-(phenylmethyl)-, methyl ester Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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